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Compound of Interest

Compound Name: 4-Chloro-2-iodoaniline

Cat. No.: B181669

Essential Safety and Handling Guide for 4-
Chloro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Chloro-2-iodoaniline. Adherence to these guidelines is critical
for ensuring personnel safety and minimizing environmental impact.

I. Hazard and Safety Data Summary

4-Chloro-2-iodoaniline is a hazardous chemical that requires careful handling. It is toxic if
swallowed, causes skin and serious eye irritation, and may cause damage to organs,
particularly the blood, through prolonged or repeated exposure.[1] It is also toxic to aquatic life
with long-lasting effects.[2]
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Hazard Category

Description

GHS Pictograms

Acute Toxicity, Oral

Toxic if swallowed.[1]

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Specific Target Organ Toxicity

May cause damage to organs
(Blood) through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment

Toxic to aquatic life with long

lasting effects.[1][2]

Ol

Physical and Chemical Properties

CAS Number 63069-48-7[2]

Molecular Formula CeHsCIIN

Molecular Weight 253.47 g/mol

Appearance White to Yellow to Orange powder to crystal
Melting Point 39-43 °C

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure to 4-Chloro-2-

iodoaniline. The following table summarizes the required PPE.
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Protection Level Equipment Purpose

. ) ) . ) To minimize inhalation of dust
Primary Engineering Control Certified Chemical Fume Hood
or vapors.[3][4]

Goggles protect against
Chemical Splash Goggles and splashes; a face shield

Eye and Face Protection ) ) )
Face Shield provides broader protection.[5]

[6]

To prevent skin contact.
] Chemical-Resistant Gloves Double-gloving is
Hand Protection o )
(Nitrile or Neoprene) recommended, with frequent

changes.[7][8]

] To protect skin and personal
. Flame-Resistant Laboratory i o
Body Protection clothing from contamination.[7]
Coat 5]

_ Closed-Toe, Chemical- _
Foot Protection ) To protect feet from spills.[4][8]
Resistant Shoes

Required when working
) ) NIOSH-Approved Respirator outside of a fume hood or if
Respiratory Protection ] ] ] ) )
with P2 filter cartridges engineering controls are

insufficient.[5]

lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 4-Chloro-2-iodoaniline is crucial for safety.
1. Pre-Handling Preparation:
o Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e SDS Review: Ensure all personnel have read and understood the Safety Data Sheet (SDS)
for 4-Chloro-2-iodoaniline.[9]
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» Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible and operational.[3][4]

e PPE: Don all required PPE as outlined in the table above before handling the chemical.[9]
2. Handling the Chemical:

o Location: All handling of 4-Chloro-2-iodoaniline must be performed inside a certified
chemical fume hood.[3][4]

e Weighing: When weighing the solid compound, use a balance inside the fume hood or a
ventilated balance enclosure to prevent dust dispersion.[8]

e Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o Labeling: All containers holding 4-Chloro-2-iodoaniline or its solutions must be clearly
labeled with the full chemical name and hazard pictograms.[3][10]

3. Post-Handling Procedures:

» Decontamination: Thoroughly decontaminate the work area, including the fume hood sash
and surfaces, after completion of work.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[4][9]

» Storage: Store 4-Chloro-2-iodoaniline in a tightly closed, properly labeled container in a
cool, dark, and well-ventilated area, away from incompatible materials.[1]

IV. Disposal Plan

Proper disposal of 4-Chloro-2-iodoaniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Collect in a labeled, sealed, hazardous waste

Solid 4-Chloro-2-iodoaniline _
container.

Collect in a labeled, sealed, and appropriate
Solutions containing 4-Chloro-2-iodoaniline solvent waste container designated for

halogenated organic waste.[3]

Contaminated Labware (e.g., pipette tips, Place in a designated solid hazardous waste

gloves, paper towels) container.[8]

General Disposal Guidelines:

o Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[3]
e Segregation: Do not mix incompatible waste streams.[3]

o Regulations: All waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[1] You may be able to dissolve the material in a combustible
solvent and burn it in a chemical incinerator with an afterburner and scrubber.

V. Visual Workflow and Hazard Control Diagrams

To further clarify the procedural steps and safety hierarchy, the following diagrams have been

created.
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Operational and Disposal Workflow for 4-Chloro-2-iodoaniline
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Caption: Operational and Disposal Workflow for 4-Chloro-2-iodoaniline.
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Hierarchy of Controls for Handling 4-Chloro-2-iodoaniline
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Caption: Hierarchy of Hazard Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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